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Compound of Interest

Compound Name: Cresol red

Cat. No.: B154985 Get Quote

An In-depth Examination of the Chemical Structure, Properties, and Applications of o-

Cresolsulfonephthalein

Introduction
Cresol Red (o-cresolsulfonephthalein) is a triarylmethane dye widely utilized in scientific

research and various industrial applications.[1] Its primary function is as a pH indicator, notable

for its two distinct color transition ranges.[2] This technical guide provides a detailed overview

of Cresol Red's chemical structure, physicochemical properties, and practical applications,

with a focus on protocols relevant to researchers, scientists, and drug development

professionals.

Chemical Structure and CAS Number
Cresol Red, systematically named 3,3-bis(4-hydroxy-3-methylphenyl)-2,1λ⁶-benzoxathiole-

1,1(3H)-dione, possesses a molecular formula of C₂₁H₁₈O₅S. Its structure is characterized by a

sulfonphthalein backbone with cresol derivatives.

CAS Number: 1733-12-6

The chemical structure of Cresol Red is fundamental to its function as a pH indicator. The

molecule can exist in different resonant structures depending on the proton concentration of the

solution, leading to observable color changes.
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Physicochemical Properties
The utility of Cresol Red as a pH indicator is defined by its specific physicochemical properties.

These quantitative parameters are crucial for accurate and reliable experimental work.

Property Value Conditions

Molecular Weight 382.43 g/mol

pKa₁ ~1.0 25°C

pKa₂ 8.123 ± 0.004 25°C

pH Transition Range 1
pH 0.2 (Red) to pH 1.8

(Yellow)

pH Transition Range 2
pH 7.2 (Yellow) to pH 8.8

(Purplish-Red)[2]

λmax (Acidic form, H₂I) ~518 nm pH < 1.8

λmax (Intermediate form, HI⁻) 432-436 nm[3] pH 4.5 - 6.8

λmax (Basic form, I²⁻) 571-574 nm[3] pH > 8.8

Isosbestic Point ~480 nm

Solubility

Sparingly soluble in water;

Soluble in ethanol and dilute

alkalis.

pH Indicator Mechanism
Cresol Red's function as a pH indicator is based on its ability to exist in different colored forms

in response to changes in pH. The molecule undergoes protonation and deprotonation, which

alters its electronic conjugation and, consequently, its absorption spectrum in the visible range.
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Figure 1. Cresol Red pH indicator transition.

Experimental Protocols
Preparation of Cresol Red Indicator Solution (0.1% w/v)
This protocol details the preparation of a standard Cresol Red indicator solution for general

laboratory use.

Materials:

Cresol Red powder (0.1 g)

0.1 M Sodium Hydroxide (NaOH) solution (2.65 mL)

95% Ethanol (20 mL)

Distilled or deionized water

100 mL volumetric flask

Procedure:

Accurately weigh 0.1 g of Cresol Red powder.

In a 100 mL volumetric flask, combine the Cresol Red powder with 2.65 mL of 0.1 M NaOH

solution and 20 mL of 95% ethanol.[4]
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Gently warm and swirl the mixture until the Cresol Red has completely dissolved.

Once dissolved, dilute the solution to the 100 mL mark with distilled water.[4]

Mix the solution thoroughly by inverting the flask several times.

Store the prepared indicator solution in a well-sealed container, protected from light.

Spectrophotometric pH Measurement
This protocol outlines the use of Cresol Red for the precise determination of pH using a

spectrophotometer, a common technique in fields like oceanography. For highly accurate

measurements, purification of the Cresol Red dye is recommended to remove impurities that

can affect absorbance readings.[5][6]

Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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